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Compound of Interest

Compound Name: PENTLANDITE

Cat. No.: B1173512 Get Quote

Technical Support Center: Selective Pentlandite
Flotation
This guide provides troubleshooting advice and answers to frequently asked questions

regarding the optimization of collector dosage for the selective flotation of pentlandite. It is

intended for researchers and scientists working on mineral processing and flotation

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the common collectors used for
pentlandite flotation and what are their typical dosages?
A: The most common collectors for pentlandite flotation are thiol collectors, particularly

xanthates. Dithiophosphates and dithiocarbamates are also used, sometimes in combination

with xanthates, as they can offer greater selectivity.[1][2][3] Dosages are highly dependent on

the ore characteristics, particle size, and water chemistry, but typical ranges can be established

from literature.

Table 1: Common Collectors for Pentlandite Flotation
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Collector Type
Specific Collector
Examples

Typical Dosage
(g/t)

Notes

Xanthates
Potassium Amyl

Xanthate (PAX)
80 - 800

PAX is common for

selective flotation.[2]

[4]

Sodium Ethyl

Xanthate (SEX)

Molar equivalent to

PAX

Often used in bulk

flotation; shows strong

recovery.[2][5][6]

Sodium Isopropyl

Xanthate (SIPX)
Varies

Mentioned as a

standard collector.[7]

Sodium Isobutyl

Xanthate (SIBX)
Varies

Used in studies

comparing collector

effectiveness.[5][6]

Dithiophosphates

Di-ethyl-

dithiophosphate (di-

C2-DTP)

Molar equivalent to

PAX

Considered for

improved selectivity

over xanthates.[2]

Dithiocarbamates

Di-methyl-

dithiocarbamate (di-

C1-DTC)

Molar equivalent to

PAX

Investigated as a

potential replacement

for xanthates.[2]

Q2: How does pH affect collector performance and
pentlandite selectivity?
A: pH is a critical parameter in pentlandite flotation. An alkaline pH, typically between 9 and

10, is standard practice.[8] This pH range helps to depress iron sulfides like pyrrhotite, which

often occur with pentlandite.[1][9] However, the choice of pH modifier is crucial.

Lime (CaO): While effective at raising pH and depressing pyrrhotite, excessive lime can also

depress pentlandite, especially in ores with ultramafic associations containing serpentine.

[10]

Soda Ash (Na₂CO₃): This is often used as an alternative to lime. It can help disperse

serpentine slimes and avoids the introduction of Ca²⁺ ions, which can form hydrophilic
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precipitates on the pentlandite surface, thus improving recovery.[4][10]

Acidic conditions (pH 3-5) can also promote collectorless flotation of pentlandite, but this is

less common in selective flotation schemes.[1]

Q3: What is "slime coating" and how does it affect
collector dosage and efficiency?
A: Slime coating is a major challenge in processing ultramafic nickel ores, where fine particles

of gangue minerals, particularly serpentine, adhere to the surface of valuable pentlandite
particles.[8][11][12][13] This occurs because pentlandite surfaces are negatively charged at a

typical flotation pH (>9), while serpentine surfaces can be positively charged, leading to

electrostatic attraction.[8][13][14]

This hydrophilic serpentine coating prevents the collector from adsorbing onto the pentlandite
surface, rendering the mineral unrecoverable by flotation.[13] To counteract this, a higher

collector dosage might seem necessary, but it is often ineffective. The more appropriate

solution is to use dispersants or depressants to prevent or remove the slime coating.

Q4: Which reagents are used to mitigate serpentine
slime coating?
A: Various dispersants and depressants are used to prevent serpentine from coating

pentlandite. These reagents work by adsorbing onto serpentine surfaces, neutralizing their

charge or creating a steric hindrance that prevents adhesion to pentlandite.[4][14]

Carboxymethyl Cellulose (CMC): A widely used polymer that adsorbs on serpentine,

rendering its surface negative and thus repelling it from the negatively charged pentlandite.

[14][15][16]

Guar Gum and Starch: Polysaccharide depressants that can improve selectivity.[1][5]

Sodium Hexametaphosphate (SHMP): An effective dispersant.[4][17]

Soda Ash (Na₂CO₃): Acts as both a pH modifier and a dispersant for serpentine species.[4]

[10]
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Troubleshooting Guide
Problem 1: Low Pentlandite Recovery Despite High
Collector Dosage
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Potential Cause Diagnostic Check Suggested Solution

Serpentine Slime Coating

Analyze concentrate and

tailings for MgO content. Use

SEM to visually inspect

pentlandite particles for

surface coatings.[13]

Add a dispersant/depressant

like Carboxymethyl Cellulose

(CMC) or Sodium

Hexametaphosphate (SHMP)

before the collector.[4][15]

Consider using soda ash

instead of lime for pH control.

[10]

Pentlandite Depression by pH

Modifier

Are you using lime to raise the

pH above 10? This is a known

cause of pentlandite

depression, especially in

ultramafic ores.[10]

Replace lime with soda ash as

the primary pH modifier to

avoid depression by Ca²⁺

species.[10]

Poor Liberation

Conduct mineralogical analysis

(e.g., QEMSCAN or MLA) on

feed and tailings to check if

pentlandite is locked within

gangue minerals.

Optimize the grinding circuit to

achieve better liberation

without generating excessive

fines. Microwave pretreatment

has been explored to improve

liberation.[8][12]

Oxidation of Pentlandite

Surface

Is the ore heavily oxidized? Is

the process water quality poor

(high concentration of certain

ions)? This can make the

surface hydrophilic.[18]

Use an activator like copper

sulfate (CuSO₄) to reactivate

the mineral surface.[7][15]

Improve process water quality.

[13]

Incorrect Collector Chain

Length

Test collectors with different

chain lengths. Intermediate

chain length xanthates (like

SNPX) may offer a better

balance between collecting

power and selectivity

compared to shorter or longer

chains.[5]
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Problem 2: Poor Selectivity (High Pyrrhotite or
Serpentine in Concentrate)

Potential Cause Diagnostic Check Suggested Solution

Insufficient Pyrrhotite

Depression

Is the pH in the optimal range

(9-10)? Is pyrrhotite activated

by dissolved metal ions in the

process water?[1]

Increase pH using lime or soda

ash.[9] Use a specific

pyrrhotite depressant system,

such as SO₂ in combination

with a complexing agent like

Diethylenetriamine (DETA).[1]

[9]

Entrainment of Serpentine

High MgO grade in

concentrate. Observe froth

characteristics; fibrous

serpentine can report to the

froth via mechanical

entrainment or by forming

fiber-bubble aggregates.[8]

Add a dispersant like CMC or

guar gum to reduce slime

coating and aggregation.[1][5]

Optimize frother dosage and

aeration rate to minimize

mechanical recovery of

gangue.

Collector is Not Selective

Enough

Are you using a strong, non-

selective collector like a long-

chain xanthate?

Switch to a more selective

collector like an intermediate-

chain xanthate (SNPX) or a

dithiophosphate.[2][5] Optimize

collector dosage; over-dosing

can lead to non-selective

flotation.

Experimental Protocols
Protocol: Laboratory Batch Flotation for Pentlandite
This protocol outlines a typical procedure for conducting a laboratory-scale batch flotation test

to evaluate collector dosage.

Ore Preparation:

Crush the ore sample to a suitable size (e.g., -3.35 mm).
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Prepare a representative 1 kg charge using a sample splitter.

Grind the 1 kg charge in a laboratory ball mill with a specified volume of water (e.g., tap

water or synthetic process water) and grinding media to achieve the target particle size

(P80), for example, 75 µm.[6]

Pulp Transfer and Density Adjustment:

Transfer the ground slurry to a laboratory flotation cell (e.g., 2.5 L Denver-type cell).

Add water to adjust the pulp to the desired solids density for flotation.

Conditioning:

Start the impeller at a set speed (e.g., 1200 rpm).

pH Adjustment: Add the pH modifier (e.g., lime or soda ash solution) to reach the target pH

(e.g., 9.5) and condition for 3-5 minutes.[9]

Depressant/Dispersant Addition: If required, add the depressant/dispersant (e.g., CMC

solution) and condition for 5-10 minutes.

Collector Addition: Add the desired dosage of collector (e.g., PAX solution) and condition

for 2-3 minutes.

Frother Addition: Add the frother (e.g., MIBC) and condition for 1 minute.[9]

Flotation:

Open the air inlet valve to a predetermined flow rate.

Collect the froth concentrate by scraping the froth from the lip of the cell at regular

intervals (e.g., every 15 seconds).

Collect several timed concentrates (e.g., C1 at 0-2 min, C2 at 2-5 min, C3 at 5-10 min) to

assess flotation kinetics.

Sample Processing and Analysis:
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Filter, dry, and weigh the collected concentrates and the final tailings.

Analyze the feed, concentrate, and tailing samples for Ni, Cu, Fe, and MgO content using

appropriate analytical techniques (e.g., XRF, AAS).[19]

Calculate the grade and recovery for each valuable mineral.

Visualizations
Experimental and Analytical Workflow
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Caption: Workflow for a typical laboratory batch flotation experiment.
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Troubleshooting Logic for Low Pentlandite Recovery
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Caption: Decision tree for troubleshooting low pentlandite recovery.
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Caption: Key reagent interactions in selective pentlandite flotation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1173512#optimizing-collector-dosage-for-selective-
pentlandite-flotation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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